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Compound of Interest

Compound Name: Boc-2-Nal-OH

Cat. No.: B558725 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like Boc-2-Nal-OH, a derivative of alanine, is a critical aspect of

laboratory safety and environmental responsibility. Adherence to proper disposal protocols is

essential to mitigate risks to personnel and prevent environmental contamination. This guide

provides a comprehensive overview of the necessary procedures for the safe disposal of Boc-
2-Nal-OH.

Key Properties of Boc-2-Nal-OH
Understanding the physical and chemical properties of a substance is the first step toward safe

handling and disposal. Below is a summary of the key quantitative data for Boc-2-Nal-OH.

Property Value

CAS Number 58438-04-3[1][2][3]

Molecular Formula C₁₈H₂₁NO₄[1][2][3]

Molecular Weight 315.36 g/mol [1][2][3]

Melting Point ~95 °C (decomposes)[1]

Optical Activity [α]20/D +45±2°, c = 1% in ethanol[1]

Storage Class 11 (Combustible Solids)[1]

Water Hazard Class (WGK) 3 (Highly hazardous to water)[1]
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Disposal Workflow
The proper disposal of Boc-2-Nal-OH should follow a structured workflow to ensure safety and

compliance. The diagram below illustrates the key decision points and steps in the disposal

process.
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Start: Boc-2-Nal-OH Waste Generated

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Containerize Waste
(Solid or Liquid)

Step 3: Label Waste Container
(Chemical Name, Hazards, Date)

Step 4: Segregate Waste
(Incompatible materials)

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Step 6: Contact Institutional EHS
or Licensed Waste Disposal Service

Step 7: Arrange for Professional
Waste Pickup and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Boc-2-Nal-OH.
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Experimental Protocol for Disposal
The primary and recommended method for the disposal of Boc-2-Nal-OH is through a licensed

and professional waste disposal service. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.[4] Its classification as highly hazardous to water

(WGK 3) underscores the importance of preventing its release into the environment.[1]

1. Immediate Safety and Handling Precautions:

Before beginning any disposal procedures, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield that is compliant with

NIOSH (US) or EN 166 (EU) standards.[5]

Skin Protection: Use impervious, chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat or other protective clothing to prevent skin contact.[4][5]

Respiratory Protection: If handling the compound as a powder where dust may be

generated, a NIOSH-approved N95 dust mask or a full-face respirator with a particulate filter

is recommended.[1][6]

Hand Hygiene: Always wash hands thoroughly with soap and water after handling the

chemical.[4]

2. Waste Collection and Containerization:

Designated Containers: Place all waste Boc-2-Nal-OH into a designated and clearly labeled

hazardous waste container.[4]

Separate Waste Streams: Use separate containers for solid waste (e.g., unused powder,

contaminated wipes) and liquid waste (if dissolved in a solvent).[4]

Container Compatibility: Ensure the waste container is made of a material that is compatible

with the chemical and any solvents used. The container must have a secure, screw-top cap

to prevent leakage.[7]
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Headroom: Do not fill containers to the brim. Leave at least one inch of headroom to allow

for expansion.[7]

3. Labeling:

Proper labeling is a critical step for safety and regulatory compliance. The label on the

hazardous waste container must include:

The words "Hazardous Waste".[7]

The full chemical name: "Boc-2-Nal-OH" or "Boc-3-(2-naphthyl)-L-alanine".[4]

The hazards associated with the waste (e.g., "Combustible Solid," "Irritant," "Environmental

Hazard").[7]

The approximate quantity or composition of the waste, including any solvents.[4][7]

The date the container was first used or became full.[7]

4. Storage:

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated, well-

ventilated, and secure chemical waste storage area, often referred to as a Satellite

Accumulation Area.[4][7]

Segregation: Store the waste away from incompatible materials. As a general rule, keep

organic compounds separate from strong oxidizing agents and acids.[7][8]

Secondary Containment: It is good practice to place the waste container in a secondary bin

to contain any potential leaks.

5. Arranging for Disposal:

Contact EHS: The final and most crucial step is to contact your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor to

arrange for the pickup and proper disposal of the hazardous waste.[4] Provide them with all

the necessary information from the waste container label.
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Follow Institutional Procedures: Adhere strictly to your organization's specific procedures for

hazardous waste pickup requests.

By following these procedures, researchers and laboratory professionals can ensure the safe

and environmentally responsible disposal of Boc-2-Nal-OH, fostering a culture of safety and

sustainability within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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